Cas no 835602-09-0 (Phenol, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-5-chloro-)

• Product name: Phenol, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-5-chloro-
• CAS No: 835602-09-0
• MF: C₁₈H₉BrCl₄O₃
• MW: 494.978260755539
• CID: 669515
• PubChem ID: 71415087

Phenol, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-5-chloro-
• 2-[4-bromo-5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-5-chlorophenol
• DTXSID00834509
• 835602-09-0

• Inchi： InChI=1S/C18H9BrCl4O3/c19-11-7-17(25-15-3-1-9(20)5-13(15)23)18(8-12(11)22)26-16-4-2-10(21)6-14(16)24/h1-8,24H
• InChI Key： XNHFNCWAWBTKMK-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)O)OC2=CC(=C(C=C2OC3=C(C=C(C=C3)Cl)Cl)Br)Cl

Computed Properties

• Exact Mass: 493.84597g/mol
• Monoisotopic Mass: 491.84892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 38.7Ų